Cas no 2172202-36-5 (tert-butyl 4-(1-methyl-1H-pyrazol-5-yl)pyrrolidine-3-carboxylate)
tert-butyl 4-(1-methyl-1H-pyrazol-5-yl)pyrrolidine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 4-(1-methyl-1H-pyrazol-5-yl)pyrrolidine-3-carboxylate
- EN300-1456266
- 2172202-36-5
-
- Inchi: 1S/C13H21N3O2/c1-13(2,3)18-12(17)10-8-14-7-9(10)11-5-6-15-16(11)4/h5-6,9-10,14H,7-8H2,1-4H3
- InChI Key: PANDWVLKNYWBNW-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(C1CNCC1C1=CC=NN1C)=O
Computed Properties
- Exact Mass: 251.16337692g/mol
- Monoisotopic Mass: 251.16337692g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 314
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 56.2Ų
tert-butyl 4-(1-methyl-1H-pyrazol-5-yl)pyrrolidine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1456266-1.0g |
tert-butyl 4-(1-methyl-1H-pyrazol-5-yl)pyrrolidine-3-carboxylate |
2172202-36-5 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1456266-50mg |
tert-butyl 4-(1-methyl-1H-pyrazol-5-yl)pyrrolidine-3-carboxylate |
2172202-36-5 | 50mg |
$707.0 | 2023-09-29 | ||
| Enamine | EN300-1456266-100mg |
tert-butyl 4-(1-methyl-1H-pyrazol-5-yl)pyrrolidine-3-carboxylate |
2172202-36-5 | 100mg |
$741.0 | 2023-09-29 | ||
| Enamine | EN300-1456266-250mg |
tert-butyl 4-(1-methyl-1H-pyrazol-5-yl)pyrrolidine-3-carboxylate |
2172202-36-5 | 250mg |
$774.0 | 2023-09-29 | ||
| Enamine | EN300-1456266-500mg |
tert-butyl 4-(1-methyl-1H-pyrazol-5-yl)pyrrolidine-3-carboxylate |
2172202-36-5 | 500mg |
$809.0 | 2023-09-29 | ||
| Enamine | EN300-1456266-1000mg |
tert-butyl 4-(1-methyl-1H-pyrazol-5-yl)pyrrolidine-3-carboxylate |
2172202-36-5 | 1000mg |
$842.0 | 2023-09-29 | ||
| Enamine | EN300-1456266-2500mg |
tert-butyl 4-(1-methyl-1H-pyrazol-5-yl)pyrrolidine-3-carboxylate |
2172202-36-5 | 2500mg |
$1650.0 | 2023-09-29 | ||
| Enamine | EN300-1456266-5000mg |
tert-butyl 4-(1-methyl-1H-pyrazol-5-yl)pyrrolidine-3-carboxylate |
2172202-36-5 | 5000mg |
$2443.0 | 2023-09-29 | ||
| Enamine | EN300-1456266-10000mg |
tert-butyl 4-(1-methyl-1H-pyrazol-5-yl)pyrrolidine-3-carboxylate |
2172202-36-5 | 10000mg |
$3622.0 | 2023-09-29 |
tert-butyl 4-(1-methyl-1H-pyrazol-5-yl)pyrrolidine-3-carboxylate Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on tert-butyl 4-(1-methyl-1H-pyrazol-5-yl)pyrrolidine-3-carboxylate
Introduction to Tert-butyl 4-(1-methyl-1H-pyrazol-5-yl)pyrrolidine-3-carboxylate (CAS No. 2172202-36-5)
Tert-butyl 4-(1-methyl-1H-pyrazol-5-yl)pyrrolidine-3-carboxylate, with the CAS number 2172202-36-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.
The molecular structure of tert-butyl 4-(1-methyl-1H-pyrazol-5-yl)pyrrolidine-3-carboxylate consists of a pyrrolidine core substituted with a tert-butyl group at the 3-position and a 1-methyl-1H-pyrazol-5-yl moiety at the 4-position. This unique arrangement of functional groups contributes to its distinctive chemical properties and biological interactions. The presence of the pyrazole ring enhances its binding affinity to various biological targets, which is a critical factor in drug design.
In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurological disorders. The tert-butyl 4-(1-methyl-1H-pyrazol-5-yl)pyrrolidine-3-carboxylate has shown potential in preclinical studies as a lead compound for further optimization. Its ability to interact with specific enzymes and receptors makes it a valuable candidate for drug discovery efforts.
One of the most compelling aspects of this compound is its structural flexibility, which allows it to adapt to different binding sites on biological targets. This adaptability is particularly important in the context of drug design, where achieving high specificity and efficacy is paramount. The tert-butyl group at the 3-position of the pyrrolidine ring provides steric hindrance, which can enhance binding stability by reducing unwanted interactions.
The 1-methyl-1H-pyrazol-5-yl moiety is another key feature that contributes to the compound's biological activity. Pyrazole derivatives are well-known for their ability to interact with various biological systems, including enzymes and receptors involved in metabolic processes and signal transduction. The methyl group at the 1-position of the pyrazole ring further modulates its electronic properties, enhancing its reactivity and binding affinity.
Recent research has highlighted the potential of tert-butyl 4-(1-methyl-1H-pyrazol-5-yl)pyrrolidine-3-carboxylate as a scaffold for developing new therapeutic agents. Studies have demonstrated its ability to inhibit certain kinases and other enzymes implicated in disease pathogenesis. For instance, preliminary data suggest that this compound may have anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory pathways.
The synthesis of tert-butyl 4-(1-methyl-1H-pyrazol-5-yl)pyrrolidine-3-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These methods not only improve the synthetic route but also enhance the overall quality of the final product.
In conclusion, tert-butyl 4-(1-methyl-1H-pyrazol-5-yl)pyrrolidine-3-carboxylate (CAS No. 2172202-36-5) represents a significant advancement in pharmaceutical research. Its unique molecular structure and promising biological activities make it a valuable candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various medical challenges.
2172202-36-5 (tert-butyl 4-(1-methyl-1H-pyrazol-5-yl)pyrrolidine-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)